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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SB-633825 is a potent, ATP-competitive inhibitor of the tyrosine kinase Tie-2 (angiopoietin

receptor), Lymphocyte-Oriented Kinase (LOK, also known as STK10), and Breast Tumor

Kinase (BRK, also known as PTK6).[1][2][3][4] By targeting these kinases, SB-633825 plays a

significant role in modulating critical signaling pathways, particularly the Angiopoietin/Tie-2

pathway, which is pivotal in angiogenesis.[5][6][7] This technical guide provides a

comprehensive overview of the physicochemical properties of SB-633825, detailed

experimental protocols for their determination, and a visualization of its primary signaling

pathway.

Core Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its development as a therapeutic agent. These properties influence its solubility, absorption,

distribution, metabolism, and excretion (ADME) profile.
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Property Value

IUPAC Name
4-(6-methoxy-2-(4-methyl-1H-imidazol-1-

yl)quinolin-4-yl)-N-(p-tolyl)benzenesulfonamide

CAS Number 956613-01-7[2][8][9]

Molecular Formula C28H25N3O3S[2][9]

Molecular Weight 483.58 g/mol [2][9]

Appearance Light yellow to yellow solid[4]

Physicochemical Data
The following table summarizes the key physicochemical parameters of SB-633825. It is

important to note that while some data is experimentally determined, other values are predicted

based on computational models due to the limited availability of published experimental data.

Property Value Method

Melting Point
Not available (Predicted: ~200-

250 °C)
Prediction

Boiling Point
Not available (Predicted: ~700-

800 °C)
Prediction

Solubility
DMSO: 9.62 mg/mL (19.89

mM)[4]
Experimental

Aqueous: Low (predicted) Prediction

pKa
Not available (Predicted: Basic

~4-5, Acidic ~9-10)
Prediction

LogP Not available (Predicted: ~4-5) Prediction

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of physicochemical data.

The following sections outline standard experimental protocols for determining the key
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properties of small molecule inhibitors like SB-633825.

Solubility Determination
2.1.1. Kinetic Solubility Assay

This high-throughput method is used for rapid assessment.[10][11][12][13]

Materials: Test compound (SB-633825) dissolved in DMSO (e.g., 10 mM stock), phosphate-

buffered saline (PBS), pH 7.4, 96-well microtiter plates, nephelometer.

Procedure:

A serial dilution of the DMSO stock solution is performed in the 96-well plate.

PBS is added to each well to achieve the final desired concentrations.

The plate is shaken for a specified period (e.g., 2 hours) at a controlled temperature.[12]

Light scattering is measured using a nephelometer. An increase in light scattering

indicates precipitation.

Data Analysis: The kinetic solubility is the highest concentration with no significant increase

in light scattering compared to a buffer-only control.

2.1.2. Thermodynamic Solubility Assay (Shake-Flask Method)

This method determines the equilibrium solubility.[11][14][15][16]

Materials: Solid form of the test compound, buffer of interest (e.g., PBS, pH 7.4), vials with

screw caps, shaking incubator, HPLC-UV or LC-MS system.

Procedure:

An excess amount of the solid compound is added to a vial containing the buffer.

The vial is sealed and agitated in a shaking incubator until equilibrium is reached (typically

24-48 hours).
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The suspension is filtered to remove undissolved solid.

The concentration of the dissolved compound in the filtrate is quantified using a validated

HPLC-UV or LC-MS method.

Data Analysis: The measured concentration represents the thermodynamic solubility.

Melting Point Determination (Capillary Method)
This is a standard technique for determining the melting point of a crystalline solid.[17][18][19]

[20][21]

Materials: Dry, powdered test compound, capillary tubes, melting point apparatus.

Procedure:

A small amount of the powdered compound is packed into a capillary tube to a height of 2-

3 mm.[18]

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C/min near the expected melting

point).[18]

The temperature at which the first drop of liquid appears and the temperature at which the

entire solid has melted are recorded. This range is the melting point.

pKa Determination (Potentiometric Titration)
This method is used to determine the acid dissociation constant(s) of a compound.[22][23][24]

[25][26]

Materials: Test compound, standardized acidic and basic titrants (e.g., 0.1 M HCl and 0.1 M

NaOH), potentiometer with a calibrated pH electrode, magnetic stirrer.

Procedure:

A known concentration of the test compound is dissolved in a suitable solvent (often a co-

solvent system for poorly soluble compounds).
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The solution is placed in a beaker with a magnetic stir bar and the pH electrode is

immersed.

The solution is titrated with the standardized acid or base, and the pH is recorded after

each incremental addition of the titrant.

Data Analysis: The pKa is determined from the inflection point(s) of the titration curve (pH vs.

volume of titrant).

LogP Determination (Shake-Flask Method)
This classic method measures the partition coefficient between two immiscible liquids, typically

octanol and water.[27][28][29][30]

Materials: Test compound, n-octanol, water (buffered to a specific pH, e.g., 7.4), separatory

funnel or vials, analytical method for quantification (e.g., HPLC-UV).

Procedure:

A known amount of the test compound is dissolved in a pre-saturated mixture of n-octanol

and water.

The mixture is shaken vigorously to allow for partitioning of the compound between the

two phases and then allowed to separate.

The concentration of the compound in both the n-octanol and aqueous phases is

determined.

Data Analysis: The LogP is calculated as the logarithm of the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase.

Signaling Pathway
SB-633825 primarily targets the Angiopoietin/Tie-2 signaling pathway, which is a critical

regulator of angiogenesis.

Angiopoietin/Tie-2 Signaling Pathway
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The binding of angiopoietin-1 (Ang1) to the Tie-2 receptor tyrosine kinase promotes receptor

phosphorylation and downstream signaling, leading to vascular stabilization and quiescence.

Conversely, angiopoietin-2 (Ang2) often acts as a context-dependent antagonist, inhibiting

Ang1-mediated Tie-2 activation and promoting vascular destabilization and angiogenesis.[6]

[31] SB-633825, as an ATP-competitive inhibitor, blocks the kinase activity of Tie-2, thereby

inhibiting its downstream signaling cascades.
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Caption: Angiopoietin/Tie-2 signaling pathway and the inhibitory action of SB-633825.
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Conclusion
This technical guide provides a consolidated resource on the physicochemical properties of

SB-633825 for the scientific community. While key identifiers and solubility in DMSO are

experimentally established, further experimental determination of properties such as melting

point, pKa, and LogP would provide a more complete profile of this potent kinase inhibitor. The

provided experimental protocols serve as a foundation for such future work. The visualization of

its mechanism of action within the Angiopoietin/Tie-2 signaling pathway underscores its

therapeutic potential in angiogenesis-related diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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